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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180 Get Quote

A Comparative Guide to the Characterization of
Pigment Yellow 138
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the key characterization data for Pigment
Yellow 138, a high-performance quinophthalone pigment. In the absence of a formal inter-

laboratory study, this document synthesizes and compares data from various publicly available

technical datasheets from different suppliers, presented here as a simulated inter-laboratory

comparison. The aim is to offer a comprehensive resource for evaluating the physicochemical

and resistance properties of this pigment, alongside standardized experimental protocols.

Physicochemical Properties: A Comparative
Analysis
The following table summarizes the key physicochemical properties of Pigment Yellow 138 as

reported by different sources. These parameters are crucial for assessing the quality,

performance, and suitability of the pigment for various applications.
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Property Supplier A Supplier B Supplier C Supplier D

Color Index

Name

Pigment Yellow

138

Pigment Yellow

138

Pigment Yellow

138

Pigment Yellow

138

C.I. No. 56300 56300 56300 56300

CAS Number 30125-47-4 30125-47-4 30125-47-4 30125-47-4

Chemical

Formula
C₂₆H₆Cl₈N₂O₄ C₂₆H₆Cl₈N₂O₄ C₂₆H₆Cl₈N₂O₄ C₂₆H₆Cl₈N₂O₄

Molecular Weight 693.96 g/mol 693.96 g/mol - -

Appearance Yellow Powder Yellow Powder Yellow Powder
Greenish Yellow

Powder

Shade Greenish -
Similar to

Standard
Greenish

Tinting Strength

(%)
100±5 95-105 100±5 -

Oil Absorption (

g/100g )
30-40 30-40 30-40 -

Density (g/cm³) - 1.80 - 1.7

pH Value - 5.0-7.0 8 6.5-7.5

Heat Resistance

(°C)
290 300 280 280

Light Fastness

(1-8)
8 8 8 8

Resistance Properties: A Comparative Overview
The resistance of a pigment to various environmental and chemical factors is critical for its

durability and application range. The following table compares the resistance properties of

Pigment Yellow 138 from different suppliers, typically rated on a scale of 1 to 5, where 5

indicates excellent resistance.
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Resistance
Property

Supplier A Supplier B Supplier C

Water Resistance 5 5 -

Oil Resistance 5 - -

Acid Resistance - 5 5

Alkali Resistance - 5 5

Alcohol Resistance - 5 -

Ester Resistance - 5 -

Benzene Resistance - 5 -

Ketone Resistance - 5 -

Soap Resistance - 5 -

Migration Resistance - 5 5

Experimental Protocols
The data presented in this guide is typically generated using standardized test methods. The

following are detailed methodologies for key experiments based on internationally recognized

standards.

Determination of Physicochemical Properties
Tinting Strength: The relative tinting strength of a colored pigment is determined by visual

comparison or photometric methods against a standard sample. A common standard for this

is ISO 787-16:1986, which involves preparing a dispersion of the pigment with a white paste

and comparing the color with a standard dispersion.

Oil Absorption: The oil absorption value is determined according to ASTM D281-12(2020) or

ISO 787-5:1980. This method involves adding linseed oil dropwise to a known weight of the

pigment and rubbing with a spatula until a stiff, putty-like paste is formed. The volume of oil

used is then calculated per 100g of pigment.
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Density: The density of the pigment can be determined using a pycnometer as described in

ASTM D153-84(2020).

pH Value: The pH of an aqueous suspension of the pigment is measured according to ISO

787-9:1981. A 10% suspension of the pigment in distilled water is prepared, shaken

vigorously, and the pH is measured using a calibrated pH meter.[1]

Heat Stability: The heat stability is compared using a stoving medium as outlined in ISO 787-

21:1979. The pigment is dispersed in a stoving binder, applied to a panel, and heated at a

specified temperature. The color change is then compared to a standard.[2]

Light Fastness: Light fastness is typically assessed using the Blue Wool Scale, as described

in ASTM D2616-12(2020). The pigmented sample is exposed to a standardized light source

(e.g., Xenon arc lamp) alongside a set of blue wool standards. The light fastness is rated on

a scale of 1 to 8, where 8 indicates the highest fastness.

Determination of Resistance Properties
Resistance to Bleeding: The bleeding characteristics of a pigment can be determined by

direct solvent extraction or by overstriping a film, as detailed in ASTM D279-23.[3]

Chemical Resistance: The resistance to various chemicals (acids, alkalis, solvents) is

generally determined by immersing a pigmented panel in the respective chemical for a

specified period and observing any changes in color or appearance. While specific standards

can vary, the principle is outlined in methods like ASTM D1308-02(2013) for household

chemicals.

Visualizing the Pigment Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive characterization of

Pigment Yellow 138, from initial sample reception to final data analysis and reporting.
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1. Sample Reception & Preparation

2. Physicochemical Characterization 3. Performance & Durability Testing

4. Data Analysis & Reporting

Pigment Yellow 138 Sample

Sample Homogenization

Weighing Test Portions

Physicochemical Tests Performance Tests

Tinting Strength (ISO 787-16) Oil Absorption (ASTM D281) Density (ASTM D153) pH Value (ISO 787-9) Data Compilation & Analysis Heat Stability (ISO 787-21) Light Fastness (ASTM D2616) Chemical Resistance (e.g., ASTM D1308) Bleeding Resistance (ASTM D279)

Comparison with Specification/Standard

Generate Certificate of Analysis / 
Comparison Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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